Cas no 2385118-29-4 (Tert-butyl 3-azido-4-methylpyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 3-azido-4-methylpyrrolidine-1-carboxylate
• CAS No: 2385118-29-4
• MF: C₁₀H₁₈N₄O₂
• MW: 226.275521755219
• CID: 5657784
• PubChem ID: 74399515
• Update Time: 2025-06-08

Tert-butyl 3-azido-4-methylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-azido-4-methylpyrrolidine-1-carboxylate
• SCHEMBL24159824
• 2385118-29-4
• EN300-27193458
• Tert-butyl 3-azido-4-methylpyrrolidine-1-carboxylate

• Inchi： 1S/C10H18N4O2/c1-7-5-14(6-8(7)12-13-11)9(15)16-10(2,3)4/h7-8H,5-6H2,1-4H3
• InChI Key： KFTLPVTWOVYDOA-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C(C)C1)N=[N+]=[N-])=O

Computed Properties

• Exact Mass: 226.14297583g/mol
• Monoisotopic Mass: 226.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 43.9Ų

Additional information on Tert-butyl 3-azido-4-methylpyrrolidine-1-carboxylate

Introduction to Tert-butyl 3-azido-4-methylpyrrolidine-1-carboxylate (CAS No. 2385118-29-4)

Tert-butyl 3-azido-4-methylpyrrolidine-1-carboxylate, with the CAS number 2385118-29-4, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of pyrrolidine derivatives, which are known for their diverse biological activities and potential applications in medicinal chemistry. The presence of both azido and ester functional groups in its molecular structure makes it a versatile intermediate in the synthesis of more complex molecules, particularly in the context of drug discovery.

The molecular structure of Tert-butyl 3-azido-4-methylpyrrolidine-1-carboxylate consists of a pyrrolidine ring substituted with a tert-butyl group at the 1-position, an azido group at the 3-position, and a methyl group at the 4-position. The tert-butyl group enhances the stability of the compound, while the azido group provides a reactive site for further functionalization. This combination of structural features makes it an attractive candidate for use in synthetic chemistry and as a building block for more complex pharmacophores.

In recent years, there has been growing interest in pyrrolidine derivatives due to their potential as scaffolds for new drugs. These compounds have shown promise in various therapeutic areas, including central nervous system disorders, inflammation, and infectious diseases. The azido functional group, in particular, has been widely used in medicinal chemistry due to its ability to undergo various transformations, such as cycloadditions and nucleophilic substitutions, which are valuable for constructing complex molecular architectures.

One of the most notable applications of Tert-butyl 3-azido-4-methylpyrrolidine-1-carboxylate is in the synthesis of bioactive molecules. Researchers have utilized this compound as an intermediate to create novel analogs with enhanced pharmacological properties. For instance, studies have demonstrated its utility in developing compounds with potential anti-inflammatory and analgesic effects. The ability to modify the structure of this compound allows chemists to fine-tune its biological activity, making it a valuable tool in drug design.

The synthesis of Tert-butyl 3-azido-4-methylpyrrolidine-1-carboxylate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the preparation of a pyrrolidine derivative, followed by functionalization with an azido group and then an ester moiety. Advanced synthetic techniques, such as transition metal-catalyzed reactions and protecting group strategies, are often employed to achieve the desired product with minimal side reactions.

Recent advancements in synthetic methodologies have further enhanced the accessibility of this compound. For example, catalytic methods have been developed that allow for more efficient and scalable production. These improvements have not only reduced costs but also opened up new possibilities for its application in drug discovery programs. The ease of synthesis makes Tert-butyl 3-azido-4-methylpyrrolidine-1-carboxylate an attractive choice for both academic researchers and industrial chemists.

The biological activity of Tert-butyl 3-azido-4-methylpyrrolidine-1-carboxylate has been extensively studied in various preclinical models. Research has shown that derivatives of this compound can interact with multiple biological targets, including enzymes and receptors involved in disease pathways. This broad spectrum of interaction suggests potential therapeutic applications across different medical conditions. Further investigation is needed to fully elucidate its mechanism of action and optimize its pharmacological properties.

In conclusion, Tert-butyl 3-azido-4-methylpyrrolidine-1-carboxylate (CAS No. 2385118-29-4) is a versatile chemical compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules, particularly those targeting central nervous system disorders and inflammation. With ongoing advancements in synthetic chemistry and drug discovery technologies, this compound is poised to play a crucial role in the development of new therapeutic agents.